Orthogonal Protection: Free Acid & Acid-Labile Ester
3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid provides a pre-installed orthogonal protection scheme: the free carboxylic acid at C1 is available for immediate activation and coupling (e.g., amide bond formation via HATU/EDC), while the tert-butyl ester at C3 remains intact under these conditions and can be selectively deprotected later using mild acid (TFA or HCl/dioxane) [1]. By contrast, the single-acid comparator 2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5) offers only one reactive handle (0 orthogonal sites), and cyclopropane-1,2-dicarboxylic acid (CAS 696-50-8) presents two identically reactive acids that cannot be differentiated without additional protection/deprotection steps [2].
| Evidence Dimension | Number of orthogonally addressable functional handles |
|---|---|
| Target Compound Data | 2 (free –COOH at C1; tert-butyl ester at C3, acid-labile) |
| Comparator Or Baseline | 2,2-Dimethylcyclopropane-1-carboxylic acid: 1 handle (free –COOH only). Cyclopropane-1,2-dicarboxylic acid: 2 handles (both free –COOH, indistinguishable without protection). |
| Quantified Difference | Target provides 2 differentiated handles vs. 1 (single-acid comparator) or 2 undifferentiated handles (diacid comparator); eliminates 1–2 synthetic protection/deprotection steps per sequence. |
| Conditions | Synthetic design analysis; orthogonal protection is a well-established concept in organic synthesis (class-level inference). |
Why This Matters
Procurement of this pre-differentiated monoester eliminates the need for low-yield selective hydrolysis of symmetric diesters (a step documented as challenging in Patent US 4,487,955), directly saving 1–2 synthetic steps and associated purification costs.
- [1] Li, B.; Berliner, M.; Buzon, R.; Chiu, C. K.-F.; Colgan, S. T.; Kaneko, T.; Keene, N.; Kissel, W.; Le, T.; Leeman, K. R.; Marquez, B.; Morris, R.; Newell, L.; Wunderwald, S.; Witt, M.; Weaver, J.; Zhang, Z.; Zhang, Z. Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. Journal of Organic Chemistry 2006, 71 (24), 9045–9050. View Source
- [2] Kuujia Product Page: Cas no 1824533-77-8 (2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid). Structural features and synthetic utility summary. View Source
